Cas no 946332-32-7 (N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide
• CAS No: 946332-32-7
• MF: C₂₄H₂₃F₃N₂O₂
• MW: 428.446836709976
• CID: 5504308
• Update Time: 2025-07-20

N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(4-butylphenyl)-1,2-dihydro-2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]-
• N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C24H23F3N2O2/c1-2-3-5-17-9-13-20(14-10-17)28-22(30)21-6-4-15-29(23(21)31)16-18-7-11-19(12-8-18)24(25,26)27/h4,6-15H,2-3,5,16H2,1H3,(H,28,30)
• InChI Key： AJZJSZYTQUDICJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(C(F)(F)F)C=C2)C=CC=C1C(NC1=CC=C(CCCC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-32-7)

N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of dihydropyridine derivatives, which are widely studied for their biological activities, including enzyme inhibition and receptor modulation. The presence of a trifluoromethyl group and a butylphenyl moiety in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their applications in medicinal chemistry and material science. Researchers are particularly interested in how the N-(4-butylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide scaffold interacts with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). This compound's CAS No. 946332-32-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Additionally, its potential role in addressing drug resistance and inflammatory diseases aligns with current healthcare trends, where novel therapeutic agents are urgently needed.

The synthesis of N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums and research papers. The compound's solubility and stability under physiological conditions are also key considerations for formulation scientists. With the rise of computational chemistry and AI-driven drug discovery, this molecule has been the subject of virtual screening campaigns to identify its binding affinities and optimize its properties.

From an industrial perspective, CAS No. 946332-32-7 is of interest to manufacturers specializing in high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its structural complexity requires advanced synthetic methodologies, such as cross-coupling reactions or catalytic hydrogenation, which are topics frequently explored in chemical engineering circles. Environmental and regulatory aspects, including green chemistry principles, are also relevant, as the industry shifts toward sustainable practices. The compound's patent landscape and intellectual property status are additional focal points for stakeholders.

In conclusion, N-(4-butylphenyl)-2-oxo-1-{4-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridine-3-carboxamide (CAS No. 946332-32-7) represents a fascinating intersection of chemistry, biology, and technology. Its applications span from drug discovery to agrochemical innovation, making it a versatile subject for ongoing research. As scientific advancements continue, this compound is likely to remain a key player in addressing global challenges in health and sustainability.